Cas no 1261889-42-2 (2-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol)

• Product Name: 2-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol
• CAS No: 1261889-42-2
• MF: C₁₄H₁₀FNO₂
• MW: 243.233107089996
• MDL: MFCD18314334
• CID: 2621759
• PubChem ID: 53220009
• Update Time: 2025-05-20

2-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18314334
• 2-CYANO-5-(3-FLUORO-4-METHOXYPHENYL)PHENOL
• 2-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol, 95%
• DTXSID60684789
• 1261889-42-2
• 3'-Fluoro-3-hydroxy-4'-methoxy[1,1'-biphenyl]-4-carbonitrile
• 2-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol

• MDL： MFCD18314334
• Inchi： 1S/C14H10FNO2/c1-18-14-5-4-9(6-12(14)15)10-2-3-11(8-16)13(17)7-10/h2-7,17H,1H3
• InChI Key： LOYRZJICWRVOLY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(C#N)=C(C=1)O)OC

Computed Properties

• Exact Mass: 243.06955672Da
• Monoisotopic Mass: 243.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol

Comprehensive Guide to 2-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol (CAS No. 1261889-42-2): Properties, Applications, and Market Insights

2-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol (CAS No. 1261889-42-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This fluorinated phenolic derivative features a unique molecular structure combining a cyano group, methoxy substituent, and fluorine atom, making it valuable for various high-tech applications. Researchers frequently search for "2-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol synthesis" and "CAS 1261889-42-2 applications," reflecting growing interest in this compound's potential.

The compound's molecular formula is C₁₄H₁₀FNO₂, with a molecular weight of 243.23 g/mol. Its structure contains three key functional groups: the phenolic hydroxyl (providing acidity and hydrogen bonding capability), the electron-withdrawing cyano group (enhancing reactivity), and the 3-fluoro-4-methoxyphenyl moiety (contributing to steric effects and lipophilicity). These features make 1261889-42-2 particularly interesting for drug discovery, where scientists investigate "fluorinated phenol building blocks" for novel therapeutics.

In pharmaceutical applications, 2-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol serves as a crucial intermediate in developing kinase inhibitors and other targeted therapies. The presence of both fluorine and methoxy groups allows for fine-tuning of biological activity, addressing current research trends toward "precision medicine compounds." Recent patent literature reveals its use in developing treatments for inflammatory conditions, aligning with the healthcare sector's focus on "next-generation anti-inflammatory agents."

Material scientists value CAS 1261889-42-2 for its potential in advanced polymer systems. The compound's rigid aromatic structure and polar functional groups make it suitable for creating high-performance polymers with enhanced thermal stability and mechanical properties. Industry searches for "fluorinated phenol monomers" and "specialty chemical intermediates" often lead to this compound, particularly in contexts involving "high-temperature resistant materials" and "electronic packaging applications."

The synthesis of 2-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol typically involves multi-step organic reactions starting from appropriately substituted benzene derivatives. Common methods include Ullmann-type coupling or palladium-catalyzed cross-coupling reactions, followed by selective cyanation. Process chemists frequently search for "optimized synthesis of fluorinated phenols" and "green chemistry approaches to cyanophenols," reflecting industry demands for more sustainable production methods.

Analytical characterization of 1261889-42-2 employs standard techniques including HPLC, NMR spectroscopy (particularly ¹⁹F NMR for the fluorine moiety), and mass spectrometry. Quality control protocols emphasize purity assessment, as even minor impurities can significantly impact downstream applications. Laboratory professionals often seek information about "HPLC methods for fluorinated phenols" and "spectroscopic analysis of cyanophenols," highlighting the technical challenges associated with this compound class.

Market dynamics for 2-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol reflect broader trends in fine chemicals and pharmaceutical intermediates. With increasing demand for fluorinated building blocks in drug discovery, suppliers have developed specialized production capabilities. Business analysts track queries like "1261889-42-2 market price" and "global suppliers of fluorinated phenolic compounds," noting particular interest from North American and Asian markets.

Regulatory considerations for CAS 1261889-42-2 focus on standard chemical handling protocols rather than restrictive classifications. The compound falls under general industrial chemical regulations, with safety data sheets emphasizing proper personal protective equipment during handling. Environmental professionals may investigate "biodegradation of fluorinated phenols" and "waste treatment methods for cyanophenols," reflecting growing ecological concerns in chemical manufacturing.

Future research directions for 2-Cyano-5-(3-fluoro-4-methoxyphenyl)phenol include exploration of its photophysical properties for optoelectronic applications and further development as a pharmacophore in medicinal chemistry. Academic literature reveals emerging interest in "fluorophenol-based materials for organic electronics" and "multi-target drug discovery approaches," suggesting expanding applications for this versatile compound.

For researchers and industry professionals working with 1261889-42-2, proper storage conditions (typically cool, dry environments protected from light) and handling procedures (using appropriate chemical-resistant gloves and eye protection) ensure safety and maintain product integrity. Technical queries often include "stability of cyanophenol derivatives" and "compatibility of fluorinated compounds with various materials, demonstrating practical concerns in industrial applications.